Cas no 2228785-46-2 (O-2-(4-bromo-3-methoxyphenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(4-bromo-3-methoxyphenyl)-2-methylpropylhydroxylamine
• CAS No: 2228785-46-2
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 6097923
• PubChem ID: 165804320
• Update Time: 2025-10-24

O-2-(4-bromo-3-methoxyphenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-bromo-3-methoxyphenyl)-2-methylpropylhydroxylamine
• O-[2-(4-bromo-3-methoxyphenyl)-2-methylpropyl]hydroxylamine
• 2228785-46-2
• EN300-1922619

• Inchi： 1S/C11H16BrNO2/c1-11(2,7-15-13)8-4-5-9(12)10(6-8)14-3/h4-6H,7,13H2,1-3H3
• InChI Key： JURUHQHQOFGFSD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C(C)(C)CON

Computed Properties

• Exact Mass: 273.03644g/mol
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(4-bromo-3-methoxyphenyl)-2-methylpropylhydroxylamine

Research Brief on O-2-(4-bromo-3-methoxyphenyl)-2-methylpropylhydroxylamine (CAS: 2228785-46-2)

O-2-(4-bromo-3-methoxyphenyl)-2-methylpropylhydroxylamine (CAS: 2228785-46-2) is a novel hydroxylamine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo-methoxyphenyl and methylpropylhydroxylamine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and oxidative stress pathways. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of O-2-(4-bromo-3-methoxyphenyl)-2-methylpropylhydroxylamine involves a multi-step process, including the bromination of 3-methoxyphenyl precursors followed by the introduction of the hydroxylamine group. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity. Researchers have noted its stability under physiological conditions, which is a critical factor for its potential in vivo applications. The compound's ability to act as a radical scavenger and its interactions with key biological targets have been highlighted in recent publications.

In vitro studies have demonstrated that O-2-(4-bromo-3-methoxyphenyl)-2-methylpropylhydroxylamine exhibits significant inhibitory effects on specific enzymes involved in inflammatory and neurodegenerative pathways. For instance, it has been shown to modulate the activity of monoamine oxidases (MAOs) and nitric oxide synthases (NOS), suggesting its potential in treating conditions like Parkinson's disease and Alzheimer's disease. Additionally, its antioxidant properties have been investigated in models of oxidative stress, where it effectively reduced reactive oxygen species (ROS) levels and protected cellular integrity.

Recent preclinical evaluations have further elucidated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies indicate moderate bioavailability and a favorable safety profile, with no significant toxicity observed at therapeutic doses. However, further optimization of its formulation and delivery methods may be required to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic and industrial researchers are underway to explore its clinical potential.

The therapeutic versatility of O-2-(4-bromo-3-methoxyphenyl)-2-methylpropylhydroxylamine extends beyond neurodegenerative diseases. Preliminary data suggest its applicability in oncology, where it has shown selective cytotoxicity against certain cancer cell lines. Mechanistic studies reveal that it induces apoptosis via the mitochondrial pathway and inhibits angiogenesis, making it a promising candidate for combination therapies. Future research directions include the development of analogs with improved potency and selectivity, as well as the exploration of its synergistic effects with existing drugs.

In conclusion, O-2-(4-bromo-3-methoxyphenyl)-2-methylpropylhydroxylamine (CAS: 2228785-46-2) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with its manageable safety profile, underscore its potential as a therapeutic agent. Continued investigation into its mechanisms of action and clinical translation will be essential to fully realize its benefits. This research brief aims to provide a comprehensive overview of the current state of knowledge and inspire further exploration in this promising field.